2-(2-bromo-4-chlorophenoxy)-5-(trifluoromethyl)pyridine

• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C12H6BrClF3NO/c13-9-5-8(14)2-3-10(9)19-11-4-1-7(6-18-11)12(15,16)17/h1-6H
• InChI Key: VVEINCRMDZUXCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Br)OC2=NC=C(C=C2)C(F)(F)F
• Molecular Formula: C12H6BrClF3NO
• Molecular Weight: 352.53 g/mol

Description

“2-(2-bromo-4-chlorophenoxy)-5-(trifluoromethyl)pyridine” is a complex organic compound. It contains a pyridine ring, which is a basic six-membered ring with one nitrogen atom. The compound also contains bromine, chlorine, and trifluoromethyl groups attached to the ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridine ring, with the bromine, chlorine, and trifluoromethyl groups attached at the 2nd, 4th, and 5th positions respectively. The exact structure would depend on the specific locations of these substituents on the ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-withdrawing nature of the bromine, chlorine, and trifluoromethyl groups. These groups could potentially make the pyridine ring more susceptible to electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the halogens and the trifluoromethyl group could affect its polarity, boiling point, melting point, and solubility.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.